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Compound of Interest

Compound Name: Saran

Cat. No.: B1199687

Technical Support Center: PVDC Coatings

Welcome to the technical support center for Polyvinylidene Chloride (PVDC) coatings. This
resource is designed for researchers, scientists, and drug development professionals to
provide guidance on controlling coating thickness and uniformity. Below you will find
troubleshooting guides and frequently asked questions (FAQs) to address common issues
encountered during the application and analysis of PVDC coatings.

Troubleshooting Guide: Common PVDC Coating
Defects

This guide addresses specific issues that can arise during the PVDC coating process, offering
potential causes and recommended solutions.
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Issue

Potential Causes

Recommended Solutions

Uneven Coating Thickness

1. Improper viscosity of the
PVDC emulsion/solution. 2.
Inconsistent applicator roll

speed or pressure.[1] 3. Non-

uniform substrate surface.[2] 4.

Inconsistent drying/curing

temperature or airflow.[3]

1. Adjust the solid content or
solvent ratio to achieve the
target viscosity. 2. Calibrate
and maintain consistent speed
and pressure settings on the
coating equipment. 3. Ensure
the substrate is clean and pre-
treated for uniform wettability.
[2] 4. Optimize the drying
tunnel parameters for uniform

heat and air distribution.

Bubbles in the Coating

1. Entrapped air in the coating
liquid.[4] 2. Coating viscosity is
too high, trapping air. 3.
Outgassing from the substrate
or a previous coating layer. 4.

Turbulent application process.

1. Degas the coating liquid
before application. For larger
reservoirs, consider using
bladder bags to prevent air
absorption.[4] 2. Reduce
viscosity by adjusting the
formulation. 3. Ensure the
substrate is properly dried and
that any primers are fully
cured. 4. Optimize the coating
head and roll speeds to ensure
a smooth, laminar flow of the

coating liquid.[1]

De-wetting or Fish Eyes

1. Low surface energy of the
substrate. 2. Contamination on
the substrate surface (e.qg.,
oils, dust, release agents).[5]
3. Incompatibility between the

coating and the substrate.

1. Use a surface treatment
method (e.g., corona
treatment) to increase the
substrate's surface energy. 2.
Thoroughly clean the substrate
surface before coating.[5] 3.
Use a primer or adhesion
promoter to improve

compatibility.
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Poor Adhesion

1. Improper curing (time or
temperature).[3] 2.
Incompatible substrate
material. 3. Surface

contamination.[5]

1. Ensure the coating is cured
according to the
manufacturer's specifications
for time and temperature to
allow for proper film formation.
[3] 2. Select a substrate known
to be compatible with PVDC or
use an appropriate primer. 3.
Implement a rigorous cleaning
protocol for the substrate prior

to coating.

Low Barrier Performance

1. Coating thickness is below
the specified minimum.[6] 2.
Incomplete coalescence of
PVDC particles due to
improper drying/curing.[7] 3.
Presence of pinholes or other

defects.

1. Increase the coating weight
by adjusting application
parameters (e.g., reduce line
speed, increase coating
solids). 2. Optimize the curing
process to ensure a
continuous, non-porous film is
formed.[3] 3. Filter the PVDC
emulsion to remove
particulates that could cause

pinholes.[1]

Frequently Asked Questions (FAQSs)
Coating Application and Control

Q1: What are the primary methods for applying PVDC coatings?
Al: The two main methods for applying PVDC are emulsion coating and solvent-based coating.
[7] Emulsion coating utilizes a water-based PVDC latex, which is safer due to the absence of

solvents. Solvent-based coating uses organic solvents and can produce thin, defect-free
coatings.[7] Reverse gravure coating is a common industrial technique used for application.[1]

Q2: Which process parameters have the most significant impact on PVDC coating thickness?
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A2: The key parameters influencing coating thickness are the viscosity and solid content of the
PVDC dispersion, the speed of the substrate (web speed), and the rotational speeds of the
applicator and metering rolls.[1][2] Generally, a higher solid content, a faster applicator roll
speed relative to the web speed, and a slower web speed will result in a thicker coating.

Q3: How does the drying and curing process affect coating uniformity and performance?

A3: The drying and curing process is critical for film formation and barrier properties.[3] After
initial drying removes the water or solvent, a precisely controlled curing (or maturation)
process, involving specific temperature and time parameters, allows the PVDC molecules to
arrange into a tightly packed crystalline structure.[3][7] This process is essential for particle
fusion and the formation of a continuous, high-barrier film. An improper curing process can lead
to a loose molecular structure, reducing barrier performance.[3]

Thickness Measurement and Quantification

Q4: What are the common methods for measuring PVDC coating thickness?
A4: Several methods can be used to measure PVDC coating thickness:

» Gravimetric Analysis: This involves weighing a known area of the coated film and the
uncoated substrate to calculate the coating weight, often expressed in grams per square
meter (g/m?2).[8]

o Micrometer/Vernier Caliper: This provides a direct measurement of the total film thickness.
The substrate thickness must be subtracted to determine the coating thickness.[9]

o Spectroscopy: Near-infrared (NIR) spectroscopy is a fast, non-destructive method for
monitoring PVDC coating thickness in real-time during production.[6]

» Radiation Absorption: Techniques using X-rays can be effective, as the chlorine atoms in
PVDC absorb X-rays more than typical substrate films, allowing for differentiation and
thickness measurement.[10]

Q5: How can | relate coating weight (g/m2) to thickness (um)?
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A5: To convert coating weight to thickness, you need to know the density of the PVDC coating.
The formula is:

Thickness (um) = [Coating Weight (g/m?) / Density (g/cm3)]

The density of PVDC copolymers can vary, so it is important to use the value specified by the
material supplier.

Experimental Protocols

Protocol 1: Determination of PVDC Coating Weight by
Gravimetric Analysis

Objective: To determine the average coating weight of a PVDC-coated film.

Materials:

PVDC-coated film sample

e Uncoated substrate film

e Analytical balance (readable to 0.0001 g)
o Cutting template (e.g., 10 cm x 10 cm)

e Sharp cutting blade

e Solvent capable of dissolving PVDC but not the substrate (e.g., tetrahydrofuran - use with
appropriate safety precautions)

Lint-free wipes
Methodology:

» Sample Preparation: Cut a precise area from the PVDC-coated film using the template (e.g.,
100 cm?). Prepare at least three replicates for accuracy.
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« Initial Weighing: Weigh each coated sample on the analytical balance and record the weight
(W_coated).

o Coating Removal: a. Place a sample in a shallow dish. b. Add the appropriate solvent to
immerse the sample. c. Gently agitate until the PVDC coating is fully dissolved. d. Carefully
remove the now-uncoated substrate. e. Gently wipe the substrate with a lint-free cloth
dampened with the solvent to remove any residue.

e Drying: Place the uncoated substrate in a fume hood or a low-temperature oven until all
solvent has evaporated.

o Final Weighing: Weigh the dry, uncoated substrate and record the weight (W_substrate).

o Calculation: a. Calculate the weight of the PVDC coating: W_pvdc = W_coated -
W _substrate. b. Calculate the coating weight in g/m2: Coating Weight = (W_pvdc / Area of
sample in cm?) * 10,000.

e Analysis: Average the results from the replicates to determine the mean coating weight.

Visualizations
Logical Relationships and Workflows
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Caption: A typical workflow for the PVDC coating process.
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Caption: Key parameters influencing final PVDC coating properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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